Cas no 2248273-91-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2248273-91-6
• MF: C₁₉H₁₂FN₃O₄
• MW: 365.314687728882
• CID: 6327204
• PubChem ID: 165730643
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248273-91-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate
• EN300-6521310

• Inchi： 1S/C19H12FN3O4/c1-11-10-22(13-8-6-12(20)7-9-13)21-16(11)19(26)27-23-17(24)14-4-2-3-5-15(14)18(23)25/h2-10H,1H3
• InChI Key： CTNSYPLNWYRCOC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C)C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 365.08118403g/mol
• Monoisotopic Mass: 365.08118403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate (CAS: 2248273-91-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate (CAS: 2248273-91-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining isoindole and pyrazole moieties, is being investigated for its potential therapeutic applications. Recent studies have focused on its synthesis, biochemical properties, and pharmacological activities, positioning it as a promising candidate for drug development.

Recent research efforts have elucidated the synthetic pathways for this compound, highlighting its efficient production through multi-step organic reactions. The incorporation of the 4-fluorophenyl group and the methyl-substituted pyrazole ring has been shown to enhance its stability and bioavailability. These structural modifications are critical for its interaction with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its purity and structural integrity.

Pharmacological evaluations of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate have revealed its potential as an anti-inflammatory and anticancer agent. In vitro studies demonstrate its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, its cytotoxic effects on various cancer cell lines, including breast and lung cancer, suggest its utility in oncology. Molecular docking studies further support its affinity for specific protein targets involved in cell proliferation and apoptosis.

The compound's mechanism of action appears to involve the modulation of signaling pathways such as NF-κB and MAPK, which are pivotal in inflammation and cancer progression. These findings are supported by recent publications in high-impact journals, which underscore the compound's dual functionality as both an anti-inflammatory and anticancer agent. Researchers are now exploring its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability for clinical development.

Despite these promising results, challenges remain in optimizing the compound's efficacy and minimizing potential side effects. Current studies are investigating structural analogs to enhance its therapeutic index. Furthermore, collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside. The compound's unique chemical profile and biological activities make it a compelling subject for ongoing and future research in the chemical biology and pharmaceutical sciences.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-4-methyl-1H-pyrazole-3-carboxylate represents a novel and versatile molecule with significant potential in drug discovery. Its multifaceted pharmacological properties, combined with advances in synthetic chemistry, position it as a key player in the development of next-generation therapeutics. Continued research will be essential to fully unlock its clinical applications and address existing limitations.